Cas no 425-73-0 (methyl(2,2,3,3,3-pentafluoropropyl)amine)

Methyl(2,2,3,3,3-pentafluoropropyl)amine is a fluorinated amine compound characterized by its pentafluoropropyl substituent, which imparts unique physicochemical properties. The presence of fluorine atoms enhances its thermal stability, chemical resistance, and lipophobicity, making it suitable for specialized applications in pharmaceuticals, agrochemicals, and materials science. Its structural features may also contribute to improved bioavailability or altered reactivity in synthetic pathways. The compound’s fluorinated chain can influence intermolecular interactions, potentially enabling its use as a building block for advanced fluorinated materials or surfactants. Careful handling is advised due to the reactivity of amine functionalities and the potential for fluorine-related hazards.
methyl(2,2,3,3,3-pentafluoropropyl)amine structure
425-73-0 structure
Product Name:methyl(2,2,3,3,3-pentafluoropropyl)amine
CAS No:425-73-0
MF:C4H6F5N
MW:163.089158535004
CID:4714162
PubChem ID:21843658
Update Time:2025-06-12

methyl(2,2,3,3,3-pentafluoropropyl)amine Chemical and Physical Properties

Names and Identifiers

    • methyl(2,2,3,3,3-pentafluoropropyl)amine
    • n-methyl-2,2,3,3,3-pentafluoropropylamine
    • Inchi: 1S/C4H6F5N/c1-10-2-3(5,6)4(7,8)9/h10H,2H2,1H3
    • InChI Key: ZHLRNSWKUOCRJF-UHFFFAOYSA-N
    • SMILES: FC(C(F)(F)F)(CNC)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 107
  • XLogP3: 1.6
  • Topological Polar Surface Area: 12

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Additional information on methyl(2,2,3,3,3-pentafluoropropyl)amine

Methyl(2,2,3,3,3-Pentafluoropropyl)amine (CAS No. 425-73-0): An Overview of Its Properties and Applications

Methyl(2,2,3,3,3-pentafluoropropyl)amine (CAS No. 425-73-0) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its methyl group and a pentafluoropropyl amine moiety, which endow it with distinct physical and chemical attributes.

The molecular formula of methyl(2,2,3,3,3-pentafluoropropyl)amine is C5H6F5N, and its molecular weight is approximately 181.1 g/mol. The presence of multiple fluorine atoms in the molecule imparts high stability and low reactivity, making it an attractive candidate for various chemical reactions and formulations. The compound is typically a colorless liquid with a characteristic odor and has a boiling point of around 90°C at standard atmospheric pressure.

In the realm of pharmaceutical research, methyl(2,2,3,3,3-pentafluoropropyl)amine has shown promise as a building block for the synthesis of novel drugs. Its unique structure allows for the creation of compounds with enhanced pharmacological properties. For instance, recent studies have explored its use in the development of antimicrobial agents and anti-inflammatory drugs. The fluorinated nature of the molecule can improve the bioavailability and metabolic stability of drug candidates, thereby enhancing their therapeutic efficacy.

Moreover, methyl(2,2,3,3,3-pentafluoropropyl)amine has been utilized in the synthesis of fluorinated polymers, which are known for their exceptional chemical resistance and thermal stability. These polymers find applications in various industries, including electronics, automotive, and aerospace. The incorporation of fluorine atoms into the polymer backbone can significantly enhance the material's performance in harsh environments.

In the context of chemical synthesis, methyl(2,2,3,3,3-pentafluoropropyl)amine serves as a valuable reagent for the preparation of complex organic molecules. Its reactivity can be fine-tuned by adjusting reaction conditions such as temperature and solvent choice. Researchers have successfully employed this compound in nucleophilic substitution reactions, addition reactions, and cross-coupling reactions to synthesize a wide range of functionalized molecules with diverse applications.

The environmental impact of methyl(2,2,3,3,3-pentafluoropropyl)amine is also an area of ongoing research. While the compound itself is not classified as hazardous under current regulations, its degradation products and potential environmental fate are subjects of interest. Studies have shown that proper handling and disposal practices can minimize any adverse effects on ecosystems.

In conclusion, methyl(2,2,3,3,3-pentafluoropropyl)amine (CAS No. 425-73-0) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an invaluable tool for researchers and industry professionals alike. As new research continues to uncover its potential uses and benefits, it is likely that this compound will play an increasingly important role in advancing various scientific fields.

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